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Compound of Interest |

2,3-Dimethylbenzothiazolium
Compound Name:

jodide
CAS No.: 2785-06-0
Cat. No.: B1594270

Get Quote

This guide provides a comprehensive technical overview of 2,3-dimethylbenzothiazolium
iodide (CAS No. 2785-06-0), a versatile quaternary ammonium salt with significant applications
in modern organic synthesis and materials science. This document is intended for researchers,
scientists, and professionals in drug development and related fields, offering in-depth insights
into its synthesis, characterization, reactivity, and key applications.

Introduction and Core Properties

2,3-Dimethylbenzothiazolium iodide is a heterocyclic organic compound featuring a
benzothiazole core, quaternized at the nitrogen atom with two methyl groups. This structural
motif imparts a positive charge on the benzothiazolium ring system, rendering the C2-proton
acidic and making it a valuable precursor for various synthetic transformations. Its properties
make it a key intermediate in the synthesis of cyanine dyes, N-heterocyclic carbenes (NHCs),
and other functional organic molecules.

Table 1: Core Properties of 2,3-Dimethylbenzothiazolium lodide
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Property Value Source(s)
CAS Number 2785-06-0 [112][3114]
Molecular Formula CoH10INS [11[2][3]
Molecular Weight 291.15 g/mol [1112][3]
2,3-dimethyl-1,3-benzothiazol-
IUPAC Name o [1]
3-ium iodide

White to light yellow crystalline

Appearance ]
solid
Melting Point 229-230 °C [3]
N Soluble in polar solvents like
Solubility

DMF, DMSO, and alcohols.

Synthesis and Characterization

The primary and most straightforward synthesis of 2,3-dimethylbenzothiazolium iodide
involves the quaternization of 2-methylbenzothiazole with methyl iodide. This is a classic Sn2
reaction where the lone pair of electrons on the nitrogen atom of the benzothiazole ring attacks
the electrophilic methyl group of methyl iodide.

Synthesis of 2,3-Dimethylbenzothiazolium lodide

2,3-Dimethylbenzothiazolium lodide

[Z—Methylbenzothiazole)
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( Methyl lodide (CHsl)

Caption: Synthesis of 2,3-Dimethylbenzothiazolium lodide.
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Experimental Protocol: Synthesis of 2,3-
Dimethylbenzothiazolium lodide

This protocol is based on established methods for the N-alkylation of benzothiazole derivatives.
Materials:

e 2-Methylbenzothiazole

e Methyl lodide (excess)

» Acetonitrile (or another suitable polar aprotic solvent)

o Diethyl ether (for washing)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-
methylbenzothiazole (1 equivalent) in acetonitrile.

o Add methyl iodide (2-3 equivalents) to the solution.

e Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature. The product will often
precipitate out of the solution.

o If precipitation is incomplete, the volume of acetonitrile can be reduced under reduced
pressure.

¢ Collect the solid product by vacuum filtration.

e Wash the collected solid with cold diethyl ether to remove any unreacted starting materials
and impurities.

e Dry the purified 2,3-dimethylbenzothiazolium iodide under vacuum.
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Spectroscopic Characterization

A thorough characterization is crucial to confirm the structure and purity of the synthesized
compound.

1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the
aromatic protons of the benzothiazole ring and the two methyl groups. The N-methyl protons
will appear as a singlet, typically downfield due to the positive charge on the nitrogen. The C2-
methyl protons will also be a singlet. The aromatic protons will exhibit a complex splitting
pattern in the aromatic region of the spectrum.

13C NMR Spectroscopy: The carbon NMR spectrum will show signals for all nine carbon atoms.
The quaternary carbon of the C=N* bond will be significantly downfield. The carbons of the
methyl groups will appear in the aliphatic region.

Infrared (IR) Spectroscopy: The IR spectrum will display characteristic absorption bands for the
aromatic C-H and C=C stretching vibrations. The C=N* stretching vibration of the thiazolium
ring is also a key diagnostic peak.

Mass Spectrometry: Mass spectrometry will show the molecular ion peak corresponding to the
cationic part of the molecule (CoH10NS™*). The fragmentation pattern can provide further
structural confirmation.

Chemical Reactivity and Mechanistic Insights

The key to the reactivity of 2,3-dimethylbenzothiazolium iodide lies in the acidity of the
protons on the C2-methyl group. In the presence of a base, these protons can be abstracted to
form a reactive ylide or enamine intermediate.

Knoevenagel Condensation

2,3-Dimethylbenzothiazolium iodide readily undergoes Knoevenagel condensation with
aldehydes in the presence of a base. The reaction proceeds through the formation of a
vinylbenzothiazolium salt.
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Knoevenagel Condensation Mechanism
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Caption: Knoevenagel Condensation Mechanism.

This reactivity is fundamental to its application in the synthesis of cyanine dyes.

Key Applications
Precursor to Cyanine Dyes

Cyanine dyes are a class of synthetic dyes characterized by a polymethine chain connecting

two nitrogen-containing heterocyclic moieties. 2,3-Dimethylbenzothiazolium iodide is a

common building block for the synthesis of thiacyanine dyes, which have applications as

fluorescent probes and in photographic sensitization. The Knoevenagel condensation

described above is a key step in constructing the polymethine chain of these dyes.[2]

Precursor to N-Heterocyclic Carbenes (NHCs)
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N-Heterocyclic carbenes are persistent carbenes that have found widespread use as ligands in
organometallic chemistry and as organocatalysts. The C2-proton of the benzothiazolium ring,
although less acidic than in some other azolium salts, can be removed by a strong base to
generate the corresponding NHC.

Generation of N-Heterocyclic Carbene

(Strong Base (e.g., NaH, KOtBu)

N-Heterocyclic Carbene)

(2,3-Dimethy|benzothiazolium Iodide)

Click to download full resolution via product page
Caption: Generation of an N-Heterocyclic Carbene.

The resulting NHC can then be used to form stable complexes with a variety of transition
metals, leading to catalysts with unique properties.

Role in Drug Development and Research

The benzothiazole scaffold is a privileged structure in medicinal chemistry, appearing in a
number of approved drugs. While 2,3-dimethylbenzothiazolium iodide itself is not a
therapeutic agent, its derivatives, including the aforementioned cyanine dyes, are explored for
applications such as photodynamic therapy and as fluorescent probes for biological imaging.

Safety and Handling

2,3-Dimethylbenzothiazolium iodide should be handled with care in a well-ventilated
laboratory, preferably in a fume hood. Personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn at all times.

Key Safety Precautions:
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Inhalation: Avoid breathing dust.

Skin Contact: Avoid contact with skin. In case of contact, wash immediately with plenty of
water.

Eye Contact: Avoid contact with eyes. In case of contact, rinse immediately with plenty of
water and seek medical advice.

Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion

2,3-Dimethylbenzothiazolium iodide is a valuable and versatile chemical intermediate with a

rich chemistry centered around the reactivity of its C2-methyl group and its potential to form N-

heterocyclic carbenes. Its importance in the synthesis of cyanine dyes and its potential in the

development of novel catalysts and functional materials ensure its continued relevance in both

academic and industrial research. A thorough understanding of its synthesis, characterization,

and reactivity, as outlined in this guide, is essential for its effective utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

